Cas no 32986-56-4 (tobramycin)

• Product Name: tobramycin
• CAS No: 32986-56-4
• MF: C₁₈H₃₇N₅O₉
• MW: 467.514485120773
• MDL: MFCD00077885
• CID: 53989
• PubChem ID: 24900188
• Update Time: 2025-05-26

tobramycin Chemical and Physical Properties

Names and Identifiers

• tobramycin
• 1-epitobramycin
• 3’-deoxykanamycinb
• 4-[2,6-diamino-2,3,6-trideoxy-alpha-d-glycopyranosyl]-6-[3-amino-3-deoxy-alpha
• 6-trideoxy-alpha-d-ribo-hexopyranosyl-(1-4))-2-deoxy-
• d-6-trideoxy-alpha-d-ribohexopyranosyl-(1-6))-2-deoxy
• d-6-tyrideoxy-alpha-d-ribohexopyranosyl-(1-6))-2-deoxy
• deoxykanamycinb
• -d-glycopyranosyl]-2-deoxystreptamine
• Tobramycin 13C6
• Tobramycin Base
• Tobramycin Deuterated
• gernebcin
• nebcin
• nebicina
• Nebramycin Factor 6
• NF 6
• nf6
• obracin
• tobra
• Tobracin
• tobralex
• Tobramax
• tobrex
• Tyloxapol
• O-[3-Amino-3-deoxy-α-D-glucopyranosyl-(1→6)]-O-[2,6-diamino-2,3,6-trideoxy-α-D-ribo-hexopyranosyl-(1→4)]-2-deoxy-D-streptamine
• O-[3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1→6)]-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1→4)]-2-deoxy-D-streptamine
• Deoxykanamycin B
• Tobramaxin
• O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-4))-2-deoxy-D-streptamine
• Tobramycin (JP17/USP)
• CHEBI:28864
• NEBRAMYCIN
• NSC-180514
• HMS2092M17
• vantobra
• KBioSS_001552
• KBioGR_001104
• Tobramicin
• EINECS 251-322-5
• Tobramycine
• Gotabiotic
• TOBRAMYCIN COMPONENT OF TOBRADEX ST
• 4-(2,6-Diamino-2,3,6-trideoxy-alpha-D-glycopyranosyl)-6-(3-amino-3-deoxy-alpha-D-glycopyranosyl)-2-deoxystreptamine
• Tenemycin
• BRN 1357507
• SR-01000721898-2
• Spectrum5_001038
• SMR000058793
• O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-4))-2-deoxy-D-streptamine
• Spectrum2_000078
• D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1->6)-O-[2,6-diamino-2,3,6-trideoxy-.alpha.-D-ribo-hexopyranosyl-(1->4)]-2-deoxy-
• TOBRAMYCIN (USP MONOGRAPH)
• Tobramycin Inhalation
• BDBM50366778
• Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-6))-2-deoxy-, D-
• torbamycin
• VZ8RRZ51VK
• TOBRAMYCIN [INN]
• TOBRAMYCIN (MART.)
• Tobramycin (USAN:USP:INN:BAN:JAN)
• (2S,3R,4S,5S,6R)-4-amino-2-{[(1S,2S,3R,4S,6R)-4,6-diamino-3-{[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy}-2-hydroxycyclohexyl]oxy}-6-(hydroxymethyl)oxane-3,5-diol
• BRD-K05619559-001-12-7
• NSC 180514
• CAS-32986-56-4
• HMS3713N09
• TOBRAMYCIN (EP MONOGRAPH)
• Spectrum3_000588
• DB00684
• ZYLET COMPONENT TOBRAMYCIN
• TOBRAMYCIN (USP-RS)
• Tobrased
• Tobramicina
• O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl-(1-6))-2-deoxy-L-streptamine
• MLS000069544
• NCGC00178852-01
• Bethkis
• HSDB 3259
• TOBRASONE COMPONENT TOBRAMYCIN
• Tobradistin
• DTXCID903680
• Tobramycinum (Latin)
• Tobi Podhaler
• Tobramycin,(S)
• TOBRAMYCIN [WHO-DD]
• TOBRADEX ST COMPONENT TOBRAMYCIN
• BSPBio_000587
• Nebcin (Sulfate)
• HB4564
• O-3-Amino-3-deoxy-?-D-glucopyranosyl-(1-6)-O-[2,6-diamino-2,3,6-trideoxy-?-D-ribohexopyranosyl-(1-4)]-2-deoxy-D-streptamine
• SPRC-AB01
• Nebicin
• Tenebrimycin
• SR-05000001726
• TOBRAMYCIN [ORANGE BOOK]
• C18H37N5O9
• TobramycinInhalation Solution Pak
• Tox21_110626
• O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-4)]-2-deoxy-D-streptamine
• Obramycin
• Tobramycine [INN-French]
• BPBio1_000647
• Nebramycin factir 6
• TOBRAMYCIN [JAN]
• KBio2_004120
• Tobramycine (INN-French)
• TOBRAMYCIN COMPONENT OF TOBRADEX
• SR-05000001726-2
• TOBRAMYCIN [USP-RS]
• D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1?6)-O-[2,6-diamino-2,3,6-trideoxy-.alpha.-D-ribo-hexopyranosyl-(1?4)]-2-deoxy-
• TOBRADEX COMPONENT TOBRAMYCIN
• BSPBio_002036
• Tobramycinum (INN-Latin)
• SPECTRUM1500579
• SR-01000721898
• BIDD:GT0503
• AB00052438-12
• s2514
• Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-tyrideoxy-alpha-D-ribohexopyranosyl-(1-6))-2-deoxy-, D-
• TOBRAMYCIN [VANDF]
• Q-201837
• HY-B0441
• NSC-757352
• O-[3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-->6)]-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-->4)]-2-deoxy-D-streptamine
• NCGC00178852-02
• Tobi (TN)
• Tobramycinum [INN-Latin]
• Nebramycin Factor 6;Deoxykanamycin B
• Tobramitsetin
• HMS2090B16
• SR-05000001726-1
• D-STREPTAMINE, O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,6-TRIDEOXY-.ALPHA.-D-RIBO-HEXOPYRANOSYL-(1->4))-2-DEOXY-
• AB00052438_14
• Tobramicina [INN-Spanish]
• Q1758380
• (2S,3R,4S,5S,6R)-4-amino-2-((1S,2S,3R,4S,6R)-4,6-diamino-3-((2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxytetrahydro-2H-pyran-2-yloxy)-2-hydroxycyclohexyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,5-diol
• D00063
• AB00052438_13
• O-[3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1->6)]-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl-(1->4)]-2-deoxy-D-streptamine
• GTPL10930
• C00397
• UNII-VZ8RRZ51VK
• O-3-AMINO-3-DEOXY-alpha-D-GLUCOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,6-TRIDEOXY-alpha-D-RIBO-HEXOPYRANOSYL-(1alpha6))-2-DEOXY-L-STREPTAMINE
• Tobramycin Ophthalmic Solution
• TOB
• Tobramicina (INN-Spanish)
• D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1->6)-O-[2,6-diamino-2,3,6-trideoxy-.alpha.-D-ribohexopyranosyl-(1->4)]-2-deoxy-
• Nebramycin VI
• (1S,2S,3R,4S,6R)-4,6-diamino-3-[(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl)oxy]-2-hydroxycyclohexyl 3-amino-3-deoxy-alpha-D-glucopyranoside
• Nebramycin 6
• TOBRAMYCIN [MI]
• NS00003131
• Tobramycinum
• Lilly 47663
• TOY
• TOBRAMYCIN [EP MONOGRAPH]
• Tobramycetin
• Aktob
• Distobram
• Tobradex (tobramycin + dexamethasone)
• Pharmakon1600-01500579
• T2503
• O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,6-TRIDEOXY-.ALPHA.-D-RIBO-HEXOPYRANOSYL-(1.ALPHA.6))-2-DEOXY-L-STREPTAMINE
• TOBRAMYCIN SULFATE
• SPBio_000295
• HMS2096N09
• (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxy-tetrahydropyran-2-yl]oxy-2-hydroxy-cyclohexoxy]-6-(hydroxymethyl)tetrahydropyran-3,5-diol
• TOBRAMYCIN COMPONENT OF TOBRASONE
• AKOS016339662
• TOBRAMYCIN [USAN]
• AT02 - Tobramycin
• TOBRAMYCIN [MART.]
• Kitabis
• J01GB01
• MFCD00077885
• (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol
• KS-1405
• Bethkis (TN)
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl-(1-4))-2-deoxy-
• DTXSID8023680
• Tobrex (TN)
• KBio2_006688
• S01AA12
• 32986-56-4
• Tobi
• EN300-7480857
• KBio3_001536
• KBio2_001552
• Tobacin
• (2S,3R,4S,5S,6R)-4-amino-2-(((1S,2S,3R,4S,6R)-4,6-diamino-3-(((2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxytetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,5-diol
• CHEMBL1747
• NCGC00016814-01
• Kitabis Pak
• Tobramycin Inhalation Solution
• CCG-39936
• (1S,2S,3R,4S,6R)-4,6-diamino-3-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyloxy)-2-hydroxycyclohexyl 3-amino-3-deoxy-alpha-D-glucopyranoside
• SBI-0051915.P003
• 3'-Deoxykanamycin B
• TOBRAMYCIN [HSDB]
• Tobracin (TN)
• SCHEMBL2838
• Spectrum4_000752
• Tobramycin, Antibiotic for Culture Media Use Only
• AB00513858
• O-3-Amino-3-deoxy-a-D-glucopyranosyl-(1-6)-O-[2,6-diamino-2,3,6-trideoxy-a -D-ribo-hexopyranosyl-(1-4)]-2-deoxy-D-streptamine
• NSC757352
• Tobramycin [USAN:USP:INN:BAN:JAN]
• Spectrum_001072
• Prestwick3_000544
• TOBRAMYCIN [USP MONOGRAPH]
• TOBRAMYCIN COMPONENT OF ZYLET
• Tobramycin for identification
• Tobramycin (JP18/USP)
• BRD-K05619559-001-10-1

• MDL： MFCD00077885
• Inchi： 1S/C18H37N5O9/c19-3-9-8(25)2-7(22)17(29-9)31-15-5(20)1-6(21)16(14(15)28)32-18-13(27)11(23)12(26)10(4-24)30-18/h5-18,24-28H,1-4,19-23H2/t5-,6+,7+,8-,9+,10+,11-,12+,13+,14-,15+,16-,17+,18+/m0/s1
• InChI Key： NLVFBUXFDBBNBW-PBSUHMDJSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@@H]1O)O[C@@H]1[C@@H](C[C@@H]([C@@H](CN)O1)O)N)N)N
• BRN： 1357507

Computed Properties

• Exact Mass: 467.25900
• Monoisotopic Mass: 467.259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.2
• Topological Polar Surface Area: 268A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.3458 (rough estimate)
• Melting Point: 178°C(lit.)
• Boiling Point: 741.6°C at 760 mmHg
• Flash Point: 422.8±32.9 °C
• Refractive Index: 143 ° (C=4, H2O)
• Solubility: H2O: 50 mg/mL, clear, faintly yellow
• Water Partition Coefficient: Soluble in water
• PSA: 268.17000
• LogP: -2.79430
• Merck: 9490
• Specific Rotation: +138 °- +148° (c=1, H2O)
• Sensitiveness: Sensitive to humidity

tobramycin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：WK2100000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (mg/kg): 441, 969 s.c. (Welles)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：II
• Hazard Level：6.1
• Risk Phrases：R36/37/38
• Packing Group：II
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 4,6-disubstituted 2-deoxystreptamines
• Other Chemical Reagents

Additional information on tobramycin

Recent Advances in Tobramycin (32986-56-4) Research: Key Findings and Applications

Tobramycin (CAS: 32986-56-4) is a well-known aminoglycoside antibiotic widely used in clinical settings to treat severe bacterial infections, particularly those caused by Pseudomonas aeruginosa. Recent studies have focused on optimizing its efficacy, reducing toxicity, and exploring novel delivery systems to enhance its therapeutic potential. This research briefing synthesizes the latest findings related to tobramycin, highlighting its applications, mechanisms of action, and emerging innovations in drug formulation.

One of the most significant advancements in tobramycin research involves its formulation in inhalable nanoparticles for the treatment of chronic respiratory infections in cystic fibrosis (CF) patients. A 2023 study published in the Journal of Controlled Release demonstrated that tobramycin-loaded lipid-polymer hybrid nanoparticles significantly improved drug retention in the lungs, reducing systemic side effects while maintaining potent antibacterial activity. This approach addresses the limitations of traditional nebulized tobramycin, such as rapid clearance and variable patient adherence.

Another critical area of investigation is the synergy between tobramycin and other antimicrobial agents. Research in Antimicrobial Agents and Chemotherapy (2024) revealed that combining tobramycin with the biofilm-disrupting agent DNase enhanced its effectiveness against P. aeruginosa biofilms, a major challenge in CF and chronic wound infections. The study reported a 3-fold reduction in the minimum inhibitory concentration (MIC) when tobramycin was co-administered with DNase, suggesting a promising strategy to combat antibiotic resistance.

In addition to its antimicrobial properties, tobramycin has been explored for its potential in non-traditional applications. A groundbreaking 2024 study in Nature Chemical Biology identified tobramycin as a modulator of ribosomal frameshifting, opening new avenues for its use in treating genetic disorders caused by premature stop codons. This discovery underscores the versatility of tobramycin beyond its conventional role as an antibiotic.

Despite its benefits, tobramycin's nephrotoxicity and ototoxicity remain significant concerns. Recent preclinical studies have investigated the use of antioxidants, such as N-acetylcysteine, to mitigate these adverse effects. A 2023 paper in Toxicology and Applied Pharmacology reported that co-treatment with N-acetylcysteine reduced tobramycin-induced oxidative stress in renal cells by 40%, offering a potential strategy to improve its safety profile.

Looking ahead, the development of tobramycin derivatives with reduced toxicity and enhanced activity against resistant strains is a key focus. Researchers are employing structure-activity relationship (SAR) studies to design novel analogs, as highlighted in a 2024 review in Medicinal Chemistry Research. These efforts aim to extend the clinical utility of tobramycin in an era of increasing antibiotic resistance.

In conclusion, recent research on tobramycin (32986-56-4) demonstrates its enduring relevance in infectious disease treatment while uncovering novel therapeutic applications. Innovations in drug delivery, combination therapies, and toxicity mitigation are paving the way for more effective and safer use of this critical antibiotic. Continued investment in tobramycin-related research is essential to address the evolving challenges of bacterial infections and antibiotic resistance.